Cas no 1805208-74-5 (3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile)
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile
-
- Inchi: 1S/C10H8ClF3N2O2/c1-17-9-6(5-11)4-8(18-10(12,13)14)7(16-9)2-3-15/h4H,2,5H2,1H3
- InChI Key: RSWWMSVJKMWVAG-UHFFFAOYSA-N
- SMILES: ClCC1=C(N=C(CC#N)C(=C1)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 318
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084122-1g |
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile |
1805208-74-5 | 97% | 1g |
$1,445.30 | 2022-04-01 |
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile
Introduction to 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1805208-74-5)
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805208-74-5, belongs to a class of pyridine derivatives that exhibit unique structural and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a chloromethyl moiety, a methoxy group, a trifluoromethoxy group, and an acetonitrile substituent, endows this compound with versatile reactivity and potential applications in drug discovery and development.
The chloromethyl group in the molecular structure of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile serves as a reactive handle for further functionalization, enabling the construction of more complex scaffolds. This feature is particularly useful in medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into target molecules. The methoxy and trifluoromethoxy groups contribute to the compound's electronic properties and influence its interaction with biological targets. The trifluoromethoxy moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates.
Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives in the development of novel therapeutics. Pyridine-based compounds are widely recognized for their role as key building blocks in pharmaceuticals, owing to their prevalence in biologically active molecules. The structural motif of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile aligns well with this trend, offering a rich framework for medicinal chemists to explore.
In the context of drug discovery, the reactivity of the chloromethyl group allows for facile coupling with nucleophiles such as amines and thiols, facilitating the synthesis of amides and thioamides. These functional groups are integral to many pharmacological entities, including protease inhibitors and kinase inhibitors. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can modulate the electronic distribution across the molecule, influencing its binding mode to biological receptors.
One of the most compelling aspects of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile is its potential application in the synthesis of small-molecule inhibitors targeting disease-causing proteins. For instance, studies have demonstrated that pyridine derivatives can serve as scaffolds for developing inhibitors of enzymes involved in cancer metabolism. The unique combination of functional groups in this compound makes it an attractive candidate for further derivatization aimed at improving selectivity and potency.
The use of computational methods has also played a crucial role in understanding the behavior of such compounds. Molecular modeling studies have been instrumental in predicting how modifications to the structure of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile might affect its interactions with biological targets. These insights have guided experimental efforts toward optimizing lead compounds for clinical development.
Furthermore, green chemistry principles have influenced modern synthetic approaches to constructing complex molecules like this one. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. The versatility of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile as a starting material makes it an ideal candidate for exploring such sustainable methodologies.
Recent publications have highlighted novel applications of pyridine derivatives in therapeutic areas beyond traditional small-molecule drugs. For example, pyridine-based polymers and nanoparticles have been investigated as delivery systems for nucleic acids and other therapeutic agents. The structural features of compounds like 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile could be leveraged to develop advanced materials with tailored properties for drug delivery applications.
The future prospects for this compound are promising, with ongoing research exploring its potential in various therapeutic contexts. As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools to modulate these pathways effectively. Compounds like 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile, with their rich structural diversity and reactivity profiles, are poised to play significant roles in future drug discovery endeavors.
1805208-74-5 (3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)